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Compound of Interest

Compound Name: Direct Orange 26

Cat. No.: B1346632 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Direct Orange 26 (C.I. 29150; CAS No. 3626-36-6) is a diazo dye traditionally used in the

textile and paper industries for coloring cellulosic materials such as cotton, viscose, and pulp.

[1][2] Its chemical structure and properties, particularly its ability to bind to substrates via non-

covalent interactions, suggest its potential as a biological stain for histological and cytological

applications.[3] This document provides a comprehensive overview of Direct Orange 26,

including its physicochemical properties, a hypothetical protocol for its use in biological

staining, and safety considerations.

Disclaimer: The biological staining protocols described herein are hypothetical and based on

the general principles of direct dye staining, as specific literature for the use of Direct Orange
26 in biological applications is not readily available. Optimization of the proposed methods is

highly recommended for specific research applications.

Physicochemical and Quantitative Data
A summary of the key quantitative and qualitative data for Direct Orange 26 is presented in the

table below for easy reference.
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Property Value Reference

C.I. Name Direct Orange 26 [1]

C.I. Number 29150 [1]

CAS Number 3626-36-6 [1]

Molecular Formula C₃₃H₂₂N₆Na₂O₉S₂ [1]

Molecular Weight 756.67 g/mol [1]

Appearance Red-brown to orange powder [2]

Solubility in Water 10 g/L (at 80 °C) [1]

Solubility in Alcohol
Slightly soluble (golden orange

color)
[1]

Color in Acidic pH
Red precipitate (in strong HCl

or H₂SO₄)
[1]

Color in Alkaline pH
Orange-brown (in strong

NaOH), Yellow (in 10% NaOH)
[1]

Light Fastness 2-3 (on a scale of 1-8) [2]

Washing Fastness 2 (on a scale of 1-5) [2]

Principle of Staining
Direct dyes are anionic compounds that adhere to tissues, particularly to cellulosic and

proteinaceous components, through non-covalent interactions such as hydrogen bonding and

van der Waals forces.[3] The linear and planar structure of direct dye molecules facilitates their

alignment with the long-chain molecules of substrates like cellulose and collagen. The

sulphonic acid groups in the dye molecule provide hydrophilicity and are key to its binding

properties. It is hypothesized that Direct Orange 26 will preferentially stain cytoplasm,

collagen, and muscle fibers in tissue sections.
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Preparation of Direct Orange 26 Staining Solution (1%
w/v)
This protocol describes the preparation of a 1% (w/v) stock solution of Direct Orange 26.

Materials:

Direct Orange 26 powder

Distilled water

Ethanol (95%)

Glass beaker

Magnetic stirrer and stir bar

Graduated cylinder

Filter paper

Procedure:

Weigh 1.0 g of Direct Orange 26 powder and place it in a glass beaker.

Add 50 ml of distilled water to the beaker.

Gently heat the solution on a magnetic stirrer with a hotplate to approximately 60-80°C to aid

dissolution. Do not boil.[1]

Once the dye is fully dissolved, remove the beaker from the heat and allow it to cool to room

temperature.

Add 50 ml of 95% ethanol to the solution and mix thoroughly.

Filter the solution using filter paper to remove any undissolved particles.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1346632?utm_src=pdf-body
https://www.benchchem.com/product/b1346632?utm_src=pdf-body
https://www.benchchem.com/product/b1346632?utm_src=pdf-body
https://www.benchchem.com/product/b1346632?utm_src=pdf-body
http://www.worlddyevariety.com/direct-dyes/direct-orange-26.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store the staining solution in a tightly capped bottle at room temperature, protected from

light. The solution is reasonably stable for several months.[4]

Diagram 1: Preparation of 1% Direct Orange 26 Staining Solution
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Caption: Workflow for preparing a 1% (w/v) Direct Orange 26 staining solution.

Hypothetical Protocol for Staining Paraffin-Embedded
Tissue Sections
This protocol provides a speculative procedure for staining formalin-fixed, paraffin-embedded

tissue sections with Direct Orange 26.

Materials:

Deparaffinized and rehydrated tissue sections on slides

1% Direct Orange 26 staining solution

Weigert's iron hematoxylin (for nuclear counterstaining)

Acid alcohol (for differentiation)

Scott's tap water substitute or running tap water

Graded ethanol solutions (70%, 95%, 100%)

Xylene or xylene substitute

Mounting medium and coverslips

Procedure:

Deparaffinization and Rehydration:

Immerse slides in xylene (2 changes, 5 minutes each).

Transfer through 100% ethanol (2 changes, 3 minutes each).

Transfer through 95% ethanol (2 minutes).

Transfer through 70% ethanol (2 minutes).

Rinse in running tap water.
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Nuclear Counterstaining (Optional):

Stain in Weigert's iron hematoxylin for 5-10 minutes.

Wash in running tap water.

Differentiate in acid alcohol (a few brief dips).

Wash in running tap water.

Blue in Scott's tap water substitute or running tap water for 5 minutes.

Wash in running tap water.

Direct Orange 26 Staining:

Immerse slides in the 1% Direct Orange 26 staining solution for 10-20 minutes. (Note:

Staining time may require significant optimization).

Dehydration and Mounting:

Quickly rinse in distilled water.

Dehydrate rapidly through 95% ethanol and two changes of 100% ethanol.

Clear in two changes of xylene or xylene substitute.

Mount with a permanent mounting medium.

Expected Results (Hypothetical):

Nuclei: Blue/Black (if counterstained with hematoxylin)

Cytoplasm, Keratin, Muscle, Collagen: Shades of orange to reddish-orange

Erythrocytes: Bright orange-red
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Diagram 2: Hypothetical Staining Workflow
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Diagram 3: Theoretical Binding of Direct Orange 26 to Tissue
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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